Cas no 40778-16-3 (R 31805)
R 31805 Chemical and Physical Properties
Names and Identifiers
-
- R 31805
- 2-(dimethylamino)-5,6-dimethyl-1H-pyrimidin-4-one
- 2-(dimethylamino)-5,6-dimethyl-4(3H)-Pyrimidinone
- 2-(dimethylamino)-5,6-dimethyl-4(1h)-pyrimidinone
- 2-dimethylamino-5,6-dimethyl-3H-pyrimidin-4-one
- 2-dimethylamino-5,6-dimethyl-4-hydroxypyrimidine
- 2-Methylamino-5,6-dimethyl-4-hydroxypyrimidine
- 4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine
- 5,6-dimethyl-2-dimethylamino-4-hydroxypyrimidine
- CHEBI:38546
- Q27117897
- AKOS009158440
- DTXSID80193767
- 2-(dimethylamino)-5,6-dimethylpyrimidin-4-ol
- pirimicarb TP1
- 2-dimethylamino-4,5-dimethyl-6-hydroxy pyrimidine
- 2-(dimethylamino)-4,5-dimethyl-1H-pyrimidin-6-one
- NS00004067
- 40778-16-3
- EINECS 255-074-9
- MFCD00276609
- 4(3H)-PYRIMIDINONE, 2-(DIMETHYLAMINO)-5,6-DIMETHYL-
- YQ4TX8SL47
- W-109225
- PIRIMICARB-DESAMIDO
- UNII-YQ4TX8SL47
- 1-(1,2-Propadienyl)-1,3-dihydro-2H-benzimidazole-2-thione
- FT-0743875
- 2-Dimethylamino-5,6-dimethylpyrimidin-4-ol
- SCHEMBL1423315
- Pyrimidin-4-ol, 2-dimethylamino, 5,6-dimethyl
- R-31805
- 2-dimethylamino-4-hydroxy-5,6-dimethylpyrimidine
- 2-dimethylamino-4,5-dimethyl-6-hydroxypyrimidine
- R031805
-
- MDL: MFCD00276609
- Inchi: 1S/C8H13N3O/c1-5-6(2)9-8(11(3)4)10-7(5)12/h1-4H3,(H,9,10,12)
- InChI Key: MUEHLDAHWSCFAG-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C(C)N=C(N1)N(C)C
Computed Properties
- Exact Mass: 167.10600
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 393.7±52.0 °C at 760 mmHg
- Flash Point: 191.9±30.7 °C
- PSA: 48.99000
- LogP: 0.45270
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
R 31805 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
R 31805 Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
R 31805 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR8303-250mg |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine |
40778-16-3 | 97% | 250mg |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR8303-1g |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine |
40778-16-3 | 97% | 1g |
£200.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582661-250mg |
2-(Dimethylamino)-5,6-dimethylpyrimidin-4-ol |
40778-16-3 | 98% | 250mg |
¥957.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582661-1g |
2-(Dimethylamino)-5,6-dimethylpyrimidin-4-ol |
40778-16-3 | 98% | 1g |
¥2237.00 | 2024-05-14 | |
| abcr | AB247989-1g |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine, 97%; . |
40778-16-3 | 97% | 1g |
€290.00 | 2025-04-18 | |
| abcr | AB247989-5g |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine, 97%; . |
40778-16-3 | 97% | 5g |
€849.50 | 2025-02-17 | |
| abcr | AB247989-1 g |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine, 97%; . |
40778-16-3 | 97% | 1g |
€328.00 | 2023-04-27 | |
| abcr | AB247989-5 g |
4,5-Dimethyl-2-(N,N-dimethylamino)-6-hydroxypyrimidine, 97%; . |
40778-16-3 | 97% | 5g |
€849.50 | 2023-04-27 |
R 31805 Suppliers
R 31805 Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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